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Compound of Interest

Compound Name: 4-Aminomorpholine

Cat. No.: B145821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminomorpholine, also known as N-Aminomorpholine, is a versatile heterocyclic amine

used in various chemical syntheses within research and drug development. Its unique

structural features make it a valuable building block for novel compounds. However, its

chemical reactivity also necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This technical guide provides an in-depth overview

of the safety and handling precautions for 4-Aminomorpholine, designed to inform and protect

laboratory personnel.

Hazard Identification and Classification
4-Aminomorpholine is classified as a flammable liquid and is harmful if swallowed, in contact

with skin, or inhaled. It is crucial to understand its specific hazard classifications to implement

appropriate safety measures.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Source: GHS Classification.[1][2]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 4-Aminomorpholine is

essential for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C4H10N2O

Molecular Weight 102.14 g/mol

Appearance Clear, colorless to faintly yellow liquid

Boiling Point 168 °C

Flash Point 58 °C (closed cup)

Density 1.059 g/mL at 25 °C

Solubility in Water Very soluble

Vapor Pressure 1.7 mmHg at 25 °C

Source: Chemical and Physical Properties.[3]

Toxicological Data
Comprehensive toxicological data for 4-Aminomorpholine is limited. The available data

indicates that it is harmful through oral, dermal, and inhalation routes of exposure.

Table 3: Acute Toxicity Data

Route Species Value

Oral Mouse LD50 > 1000 mg/kg

Dermal - Data not available

Inhalation - Data not available

Source: Acute toxicity.[2]

Note: The absence of comprehensive toxicological data underscores the importance of treating

4-Aminomorpholine with a high degree of caution and minimizing all potential routes of

exposure.
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Safe Handling and Storage
Adherence to strict handling and storage protocols is paramount to ensure the safety of

laboratory personnel.

Handling
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[4] Use spark-proof tools and explosion-proof equipment.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[2][3]

Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after

handling.

Aerosol Generation: Avoid inhalation of vapor or mist.[2]

Storage
Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid chlorides, and acid anhydrides.[3][4]

Flammables Area: Store in a designated flammables storage cabinet.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Aminomorpholine:

Table 4: Recommended Personal Protective Equipment
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Body Part Protection Specification

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Conforming to EN166 (EU) or

NIOSH (US) standards.

Skin Chemical-resistant gloves.

Nitrile or other appropriate

material. Inspect gloves before

use.

Body Laboratory coat. To prevent skin contact.

Respiratory

Respirator with an appropriate

cartridge if ventilation is

inadequate or for spill

response.

A respiratory protection

program that meets OSHA 29

CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.

Source: Exposure Controls/Personal Protection.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 4-
Aminomorpholine.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[3]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3][4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][3]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[3] Containers may explode when heated.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate PPE.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Containment and Cleaning: Absorb spill with inert material (e.g., sand, earth) and place in a

suitable container for disposal.[3]

Experimental Protocols: A Generic Workflow for
Acute Toxicity Testing
Specific experimental protocols for the safety and toxicity testing of 4-Aminomorpholine are

not publicly available. The following represents a generic workflow for acute oral toxicity testing

based on established guidelines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.fishersci.ca/store/msds?partNumber=AC104110050&productDescription=n-aminomorpholine-95-thermo-scientific&language=en&countryCode=CA
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation Phase 2: Dosing and Observation

Phase 3: Data Collection and Analysis

Acclimatization of Animals

Dose Formulation and Analysis

Randomization and Grouping

Administration of Test Substance

Clinical Observations (Mortality, Morbidity, Behavioral Changes) Body Weight Measurement

Statistical Analysis of Data

Necropsy of all Animals

Histopathological Examination (if required)

Determination of LD50

Click to download full resolution via product page

Caption: Generic workflow for an acute oral toxicity study.

Logical Relationship of Handling Precautions
The safe handling of 4-Aminomorpholine follows a logical progression from understanding the

hazards to implementing appropriate controls and being prepared for emergencies.
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Hazard Identification

Risk Assessment

Control Measures

Emergency Preparedness

Flammable Liquid

Evaluate Exposure PotentialAcute Toxicity (Oral, Dermal, Inhalation)

Skin/Eye/Respiratory Irritant

Assess Severity of Harm

Engineering Controls (Fume Hood)

Administrative Controls (SOPs, Training)

Personal Protective Equipment (PPE)

First Aid Fire Fighting Spill Response
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Caption: Logical workflow for safe handling of 4-Aminomorpholine.

Conclusion
4-Aminomorpholine is a valuable chemical intermediate that requires careful and informed

handling. While comprehensive toxicological data is not fully available, the existing information

clearly indicates its flammable and hazardous nature. By adhering to the guidelines outlined in

this technical guide, researchers, scientists, and drug development professionals can mitigate

the risks associated with its use and maintain a safe laboratory environment. Continuous

vigilance and a proactive approach to safety are essential when working with this and any other

potentially hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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